Cas no 742088-56-8 (ethyl 1-(1E)-(benzenesulfonyl)imino(phenyl)methylpiperidine-4-carboxylate)

• Product Name: ethyl 1-(1E)-(benzenesulfonyl)imino(phenyl)methylpiperidine-4-carboxylate
• CAS No: 742088-56-8
• MF: C₂₁H₂₄N₂O₄S
• MW: 400.491264343262
• CID: 6020002
• PubChem ID: 9631567
• Update Time: 2025-05-25

ethyl 1-(1E)-(benzenesulfonyl)imino(phenyl)methylpiperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(1E)-(benzenesulfonyl)imino(phenyl)methylpiperidine-4-carboxylate
• ethyl 1-[(E)-N-(benzenesulfonyl)-C-phenylcarbonimidoyl]piperidine-4-carboxylate
• 4-Piperidinecarboxylic acid, 1-[phenyl[(phenylsulfonyl)imino]methyl]-, ethyl ester
• (E)-ethyl 1-(phenyl((phenylsulfonyl)imino)methyl)piperidine-4-carboxylate
• 742088-56-8
• ETHYL 1-[(1E)-[(BENZENESULFONYL)IMINO](PHENYL)METHYL]PIPERIDINE-4-CARBOXYLATE
• Z56965074
• AKOS002865865
• F1747-0043

• Inchi： 1S/C21H24N2O4S/c1-2-27-21(24)18-13-15-23(16-14-18)20(17-9-5-3-6-10-17)22-28(25,26)19-11-7-4-8-12-19/h3-12,18H,2,13-16H2,1H3
• InChI Key： PDIFMJKPPCAALM-UHFFFAOYSA-N
• SMILES： N1(C(C2=CC=CC=C2)=NS(C2=CC=CC=C2)(=O)=O)CCC(C(OCC)=O)CC1

Computed Properties

• Exact Mass: 400.14567842g/mol
• Monoisotopic Mass: 400.14567842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 84.4Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 539.8±60.0 °C(Predicted)
• pka: 0.45±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on ethyl 1-(1E)-(benzenesulfonyl)imino(phenyl)methylpiperidine-4-carboxylate

Introduction to Ethyl 1-(1E)-(benzenesulfonyl)imino(phenyl)methylpiperidine-4-carboxylate (CAS No. 742088-56-8)

Ethyl 1-(1E)-(benzenesulfonyl)imino(phenyl)methylpiperidine-4-carboxylate, a compound with the CAS number 742088-56-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development and medicinal chemistry. The intricate structure of this molecule, featuring a piperidine core appended with various functional groups, makes it a promising candidate for further exploration in synthetic and biological studies.

The molecular framework of Ethyl 1-(1E)-(benzenesulfonyl)imino(phenyl)methylpiperidine-4-carboxylate is characterized by its complex arrangement of atoms, which includes a benzenesulfonyl group, an imino moiety, and a phenylmethyl substituent. These components contribute to the molecule's unique chemical properties and reactivity, making it an intriguing subject for researchers aiming to develop novel therapeutic agents. The presence of the piperidine ring, a common structural motif in many bioactive compounds, further enhances its pharmacological relevance.

In recent years, there has been a growing interest in exploring the pharmacological potential of piperidine derivatives. These compounds have shown promise in various therapeutic areas, including central nervous system disorders, infectious diseases, and cancer. The specific arrangement of functional groups in Ethyl 1-(1E)-(benzenesulfonyl)imino(phenyl)methylpiperidine-4-carboxylate positions it as a valuable scaffold for medicinal chemists seeking to design new drugs with enhanced efficacy and reduced side effects.

One of the most compelling aspects of this compound is its structural diversity, which allows for extensive modifications and derivatization. This flexibility is crucial for optimizing pharmacokinetic properties and improving target specificity. Researchers have been leveraging computational methods and high-throughput screening techniques to identify derivatives of Ethyl 1-(1E)-(benzenesulfonyl)imino(phenyl)methylpiperidine-4-carboxylate that exhibit improved biological activity. These efforts have led to the discovery of several lead compounds with significant therapeutic potential.

The benzenesulfonyl group in Ethyl 1-(1E)-(benzenesulfonyl)imino(phenyl)methylpiperidine-4-carboxylate plays a critical role in modulating the compound's interactions with biological targets. Sulfonyl groups are well-known for their ability to enhance binding affinity and selectivity, making them valuable in drug design. The imino moiety further contributes to the molecule's complexity by introducing a polarizability that can influence its pharmacological effects. Together, these functional groups create a synergistic effect that makes Ethyl 1-(1E)-(benzenesulfonyl)imino(phenyl)methylpiperidine-4-carboxylate a compelling candidate for further investigation.

Recent studies have highlighted the importance of understanding the three-dimensional structure of molecules like Ethyl 1-(1E)-(benzenesulfonyl)imino(phenyl)methylpiperidine-4-carboxylate to optimize their pharmacological properties. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating the conformational dynamics of these compounds. These insights have guided the development of more effective synthetic strategies and have provided a deeper understanding of how structural modifications can impact biological activity.

The phenylmethyl substituent in Ethyl 1-(1E)-(benzenesulfonyl)imino(phenyl)methylpiperidine-4-carboxylate adds another layer of complexity to its chemical profile. Phenolic groups are known for their antioxidant properties and their ability to interact with various biological targets. By incorporating this moiety into the molecular structure, researchers aim to enhance the compound's bioavailability and reduce potential toxicity. These efforts align with current trends in drug development, where optimizing both efficacy and safety is paramount.

In conclusion, Ethyl 1-(1E)-(benzenesulfonyl)imino(phenyl)methylpiperidine-4-carboxylate represents a significant advancement in pharmaceutical chemistry. Its complex structure, featuring multiple functional groups, makes it a versatile scaffold for developing novel therapeutic agents. Recent research has demonstrated its potential applications in various therapeutic areas, highlighting its importance as a lead compound for further exploration. As our understanding of molecular interactions continues to evolve, compounds like Ethyl 1-(1E)-(benzenesulfonyl)imino(phenyl)methylpiperidine-4-carboxylate are poised to play a crucial role in shaping the future of drug development.